Cas no 2580096-21-3 ((2S,5S)-5-(3-bromophenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-2-carboxylic acid)

• Product Name: (2S,5S)-5-(3-bromophenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-2-carboxylic acid
• CAS No: 2580096-21-3
• MF: C₂₆H₂₂BrNO₄
• MW: 492.361186504364
• MDL: MFCD32866396
• CID: 5657524
• PubChem ID: 165892877
• Update Time: 2025-05-22

(2S,5S)-5-(3-bromophenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2S,5S)-1-(((9H-fluoren-9-yl)methoxy)carbonyl)-5-(3-bromophenyl)pyrrolidine-2-carboxylic acid
• EN300-27719550
• 2580096-21-3
• (2S,5S)-5-(3-bromophenyl)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidine-2-carboxylic acid
• (2S,5S)-5-(3-bromophenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-2-carboxylic acid

• MDL： MFCD32866396
• Inchi： 1S/C26H22BrNO4/c27-17-7-5-6-16(14-17)23-12-13-24(25(29)30)28(23)26(31)32-15-22-20-10-3-1-8-18(20)19-9-2-4-11-21(19)22/h1-11,14,22-24H,12-13,15H2,(H,29,30)/t23-,24-/m0/s1
• InChI Key： FEWGWHDGRDGJCI-ZEQRLZLVSA-N
• SMILES： BrC1=CC=CC(=C1)[C@@H]1CC[C@@H](C(=O)O)N1C(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 491.07322g/mol
• Monoisotopic Mass: 491.07322g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 679
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 66.8Ų

Additional information on (2S,5S)-5-(3-bromophenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-2-carboxylic acid

Compound CAS No 2580096-21-3: (2S,5S)-5-(3-bromophenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-2-carboxylic acid

The compound with CAS number 2580096-21-3, known as (2S,5S)-5-(3-bromophenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-2-carboxylic acid, is a highly specialized organic molecule with significant applications in the field of organic synthesis and medicinal chemistry. This compound is notable for its complex stereochemistry and functional groups, which make it a valuable building block in the development of bioactive molecules.

Recent studies have highlighted the importance of this compound in the construction of peptide-based drugs and biologics. Its structure incorporates a pyrrolidine ring system, which is a five-membered nitrogen-containing ring, often found in natural products and bioactive compounds. The presence of the 3-bromophenyl group introduces additional electronic and steric effects, enhancing the molecule's versatility in various chemical reactions.

The inclusion of the fluorenylmethoxycarbonyl (Fmoc) group is particularly significant. This protecting group is widely used in peptide synthesis due to its stability under basic conditions and ease of removal under acidic conditions. The Fmoc group plays a crucial role in controlling the reactivity of the carboxylic acid moiety during synthesis, making this compound an ideal intermediate for constructing complex molecules.

Recent advancements in asymmetric synthesis have further expanded the utility of this compound. Researchers have employed enantioselective methods to synthesize the (2S,5S) diastereomer, which is critical for achieving the desired stereochemical outcomes in drug development. The ability to control stereochemistry at both the 2S and 5S positions underscores the importance of this compound as a chiral building block.

In terms of applications, this compound has been utilized in the development of enzyme inhibitors and modulators. Its unique structure allows for interactions with specific binding sites on target enzymes, making it a promising candidate for therapeutic interventions. For instance, studies have demonstrated its potential as an inhibitor of certain proteases involved in disease pathways.

Moreover, this compound has been explored in the context of drug delivery systems. Its functional groups enable conjugation with other molecules, such as polymers or targeting ligands, to create advanced drug delivery vehicles. This versatility highlights its role as a multifunctional intermediate in modern medicinal chemistry.

From a synthetic perspective, the preparation of this compound involves a series of carefully controlled reactions. The synthesis typically begins with the construction of the pyrrolidine ring system, followed by selective protection and functionalization steps to introduce the desired substituents. The stereochemistry at both chiral centers is carefully controlled to ensure high enantiomeric purity.

Recent research has also focused on optimizing the synthetic routes for this compound to improve yield and reduce costs. Novel catalytic methods and green chemistry approaches have been applied to streamline its production process, making it more accessible for large-scale applications.

In conclusion, CAS No 2580096-21-3 represents a cutting-edge molecule with diverse applications in organic synthesis and drug discovery. Its unique structure, combined with advancements in synthetic methodology and asymmetric catalysis, positions it as a key player in the development of innovative therapeutic agents.